DAN004
Overview
Description
DAN004 is a novel potent Bax inhibitor, showing concentration-dependent inhibition of liposome permeabilization with improved activity in vitro.
Scientific Research Applications
Overview
The search for specific information on the scientific research applications of "DAN004" yielded limited results directly related to this topic. However, various studies were identified that discuss similar acronyms or terms, which could provide indirect insights into the area of interest. Below are summarized findings from these studies.
DAN as a Research Instrument
- Dynamic Albedo of Neutrons (DAN) in Space Exploration: The Dynamic Albedo of Neutrons (DAN) instrument, part of NASA's 2009 Mars Science Laboratory mission, is a noteworthy example of DAN in scientific research. It uses neutron-neutron activation analysis to study the abundance and depth distribution of water in the Martian subsurface (Litvak et al., 2008). Additionally, the DAN experiment onboard NASA’s Mars Science Laboratory has been instrumental in measuring the content of hydrogen along the path of the MSL rover (Mitrofanov et al., 2012).
DAN in Medical and Biological Research
- DANBIO and Rheumatoid Arthritis Research: The Danish nationwide clinical register for patients with rheumatoid arthritis, known as DANBIO, is a significant research register. It provides data for monitoring clinical quality and serves as a resource for rheumatologic research (Ibfelt et al., 2016).
- DAN (NBL1) in Ovarian Function: Research involving DAN (NBL1), a protein that specifically antagonizes BMP2 and BMP4, explores its role in modulating the actions of GDF9, BMP2, and BMP4 in the rat ovary, indicating a potential area of therapeutic interest (Hung et al., 2012).
DAN in Technology and Engineering
- Digital Twins Technology and Poka Yoke: A study focusing on the application of digital twins technology in intelligent manufacturing used the domain adversarial neural networks (DANN) to optimize fault diagnosis in manufacturing equipment (Lv et al., 2023).
- DAN in Neural Network Research: The DanQ model, a hybrid convolutional and recurrent deep neural network framework, demonstrates the application of DAN in predicting noncoding function de novo from DNA sequences, highlighting its significance in genomics (Quang & Xie, 2015).
properties
Molecular Formula |
C26H28BrN3O2 |
|---|---|
Molecular Weight |
494.433 |
IUPAC Name |
(S)-N-{1-[(3-Amino-propyl)-(4-bromo-benzyl)-carbamoyl]-2-phenyl-ethyl}-benzamide |
InChI |
InChI=1S/C26H28BrN3O2/c27-23-14-12-21(13-15-23)19-30(17-7-16-28)26(32)24(18-20-8-3-1-4-9-20)29-25(31)22-10-5-2-6-11-22/h1-6,8-15,24H,7,16-19,28H2,(H,29,31)/t24-/m0/s1 |
InChI Key |
SHWHHIXKAXDWBE-DEOSSOPVSA-N |
SMILES |
O=C(N[C@H](C(N(CCCN)CC1=CC=C(Br)C=C1)=O)CC2=CC=CC=C2)C3=CC=CC=C3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
DAN004 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
